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Compound of Interest

Compound Name: 1,9-Decadiyne

Cat. No.: B160743

This guide provides essential information regarding the molecular formula and weight of 1,9-
Decadiyne, a terminal diyne used in various chemical syntheses.

Core Molecular Data

The fundamental molecular properties of 1,9-Decadiyne are summarized below. This data is
critical for stoichiometric calculations in reaction planning and for the characterization of
resulting compounds.

Identifier Value Citations
Chemical Formula C1oH14 [11121[3][4]
Molecular Weight 134.22 g/mol [2][4]
Alternate Reported MW 134.2182 g/mol

Experimental Protocols

Detailed experimental protocols involving 1,9-Decadiyne are highly specific to the reaction in
which it is being used. As a foundational building block, its application is broad, ranging from
Sonogashira coupling reactions to the synthesis of complex macrocycles. Researchers should
refer to specific literature for detailed methodologies relevant to their synthetic targets.
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For instance, in a typical Sonogashira coupling, 1,9-Decadiyne would be reacted with an aryl

halide in the presence of a palladium catalyst, a copper(l) co-catalyst, and an amine base. The
precise equivalents of each reactant, solvent choice, temperature, and reaction time would be
dictated by the specific substrates and desired yield.

Visualizations

The following diagram illustrates the logical relationship between the common name, chemical
formula, and molecular weight of 1,9-Decadiyne.
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Logical relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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